8-(4-chlorobutoxy)-1,2-dihydroquinolin-2-one
Overview
Description
8-(4-chlorobutoxy)-1,2-dihydroquinolin-2-one is a compound belonging to the quinolinone family of heterocyclic compounds. It is a potent and selective inhibitor of the enzyme acetylcholinesterase (AChE) and has been used in various scientific studies. The compound is also known as CQM or CQM-2, and is a structural analog of the commonly used drug donepezil, which is used in the treatment of Alzheimer's disease.
Mechanism of Action
8-(4-chlorobutoxy)-1,2-dihydroquinolin-2-one acts as an inhibitor of the enzyme acetylcholinesterase (AChE). It binds to the active site of AChE, preventing the enzyme from hydrolyzing acetylcholine, thus increasing the levels of acetylcholine in the synapse. This leads to an increase in cholinergic neurotransmission, which is thought to be involved in learning and memory processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8-(4-chlorobutoxy)-1,2-dihydroquinolin-2-one are mainly due to its ability to inhibit the enzyme acetylcholinesterase (AChE). Inhibition of AChE leads to an increase in the levels of acetylcholine in the synapse, which can lead to an increase in cholinergic neurotransmission. This can have a variety of effects, including improved learning and memory, increased alertness, increased motor coordination, and increased cognitive performance.
Advantages and Limitations for Lab Experiments
The main advantage of using 8-(4-chlorobutoxy)-1,2-dihydroquinolin-2-one in laboratory experiments is its ability to selectively inhibit the enzyme acetylcholinesterase (AChE). This allows researchers to study the effects of AChE inhibitors on cholinergic neurotransmission, learning, memory, and the development of Alzheimer's disease. However, the compound is not widely available and can be difficult to obtain.
Future Directions
Future research using 8-(4-chlorobutoxy)-1,2-dihydroquinolin-2-one could include studies of its effects on other enzymes involved in cholinergic neurotransmission, such as acetylcholine esterase (AChE) and butyrylcholinesterase (BChE). It could also be used to study the effects of AChE inhibitors on other forms of cognitive impairment, such as dementia and Parkinson's disease. Other potential research directions include studies of the effects of AChE inhibitors on the development of tolerance to their effects, as well as studies of the potential therapeutic applications of AChE inhibitors in neurological diseases.
Synthesis Methods
8-(4-chlorobutoxy)-1,2-dihydroquinolin-2-one can be synthesized by a multi-step process starting with the condensation of 4-chlorobutyric acid and 1,2-dihydroquinolin-2-one in the presence of a catalytic amount of piperidine. This is followed by the reaction of the resulting product with sodium hydride in dimethylformamide. The final step is the reaction of the product with ethyl chloroformate in the presence of a catalytic amount of piperidine.
Scientific Research Applications
8-(4-chlorobutoxy)-1,2-dihydroquinolin-2-one has been used in various scientific studies for its ability to inhibit the enzyme acetylcholinesterase (AChE). It has been used as a tool compound to study the structure-activity relationship of AChE inhibitors, as well as to study the mechanism of action of AChE inhibitors. It has also been used in studies of the effects of AChE inhibitors on cholinergic neurotransmission, learning and memory, and the development of Alzheimer's disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 8-(4-chlorobutoxy)-1,2-dihydroquinolin-2-one can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "4-chlorobutanol", "2-chloroquinoline", "sodium hydride", "dimethylformamide", "acetic anhydride", "sodium acetate", "hydrochloric acid", "sodium hydroxide", "ethyl acetate", "water" ], "Reaction": [ "Step 1: 4-chlorobutanol is reacted with sodium hydride in dimethylformamide to form 4-chlorobutyl sodium.", "Step 2: 2-chloroquinoline is reacted with 4-chlorobutyl sodium to form 8-(4-chlorobutoxy)quinoline.", "Step 3: 8-(4-chlorobutoxy)quinoline is reacted with acetic anhydride and sodium acetate in the presence of hydrochloric acid to form 8-(4-chlorobutoxy)-1,2-dihydroquinoline-2-one.", "Step 4: The product is purified by washing with sodium hydroxide, followed by extraction with ethyl acetate and drying over anhydrous sodium sulfate.", "Step 5: The final product is obtained by evaporating the solvent and recrystallizing from a mixture of ethyl acetate and water." ] } | |
CAS RN |
1147996-17-5 |
Product Name |
8-(4-chlorobutoxy)-1,2-dihydroquinolin-2-one |
Molecular Formula |
C13H14ClNO2 |
Molecular Weight |
251.7 |
Purity |
0 |
Origin of Product |
United States |
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